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Compound of Interest

Compound Name: 2,5-Dichlorotoluene

Cat. No.: B098588

L  Get Quote

An In-depth Technical Guide to 2,5-Dichlorotoluene: Chemical Properties and Structure

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of the chemical properties, structure, and synthesis of 2,5-
Dichlorotoluene.

Chemical Structure and Identification

2,5-Dichlorotoluene is an aromatic organic compound.[1] Its structure consists of a toluene

molecule substituted with two chlorine atoms at the second and fifth positions of the benzene
ring.

Identifier

Value

CAS Number

19398-61-9

Molecular Formula

C7HsCl2[1][2]

SMILES CC1=C(CI)C=CC(Cl)=C1[1]
o INChl=1S/C7H6CI2/c1-5-4-6(8)2-3-7(5)9/h2-
n
4H,1H3
InChiKey KFAKZJUYBOYVKA-UHFFFAOYSA-N
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Physicochemical Properties

2,5-Dichlorotoluene is a colorless to pale yellow liquid at room temperature.[1][3][4] It is
characterized by its limited solubility in water but shows good solubility in organic solvents.[1]

Property Value

Molecular Weight 161.03 g/mol [2]

Appearance Colorless to pale yellow liquid[1][3][4]

Density 1.254 g/mL at 25 °C[5]

Melting Point 4-5 °C[4][9]

Boiling Point 197-200 °CJ[4][5]

Flash Point 79 °C[5]

Refractive Index 1.546-1.548[5]

Solubility Sparingly soluble in water, soluble in organic
solvents[1]

Synthesis Approaches

The production of 2,5-Dichlorotoluene can be challenging due to the formation of multiple
isomers during the direct chlorination of toluene. However, specific methods have been
developed to achieve higher yields of the desired 2,5-isomer.

Synthesis Workflow
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Step 1: Chlorination

Chlorine

L Caislystp .
2,5-Dichloro-4-alkyltoluene

4-Alkyltoluene Catalyst

Step 2: Transalkylation

Toluene : 2,5-Dichlorotoluene

Click to download full resolution via product page

Caption: Two-step synthesis of 2,5-Dichlorotoluene.

Experimental Methodologies

1. Chlorination of o-Chlorotoluene

A common method for the synthesis of 2,5-Dichlorotoluene involves the direct chlorination of
ortho-chlorotoluene. This reaction is typically carried out in the presence of a catalyst system to
enhance the selectivity for the desired isomer.

e Reactants: o-Chlorotoluene and Chlorine gas.

o Catalyst: A mixture of a ring-chlorination catalyst (e.g., ferric chloride) and a co-catalyst
containing sulfur or a metal sulfide is often employed.

e Reaction Conditions: The reaction is generally conducted at a temperature range of -20°C to
70°C.

o Outcome: This process yields a mixture of dichlorotoluene isomers, with an enhanced
proportion of 2,5-Dichlorotoluene compared to direct chlorination of toluene. The final
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product is then isolated through fractional distillation.
2. Two-Step Synthesis via Transalkylation

This approach involves a two-step process that offers high selectivity and yield for 2,5-
Dichlorotoluene.

o Step 1: Chlorination of 4-tert-Alkyltoluene or 4-Isopropyltoluene
o Reactants: 4-tert-Alkyltoluene or 4-isopropyltoluene and chlorine gas.

o Catalyst: A Friedel-Crafts catalyst, such as anhydrous ferric chloride or aluminum chloride,
often in the presence of sulfur or a sulfur-containing compound.

o Reaction Conditions: The chlorination is typically carried out at a temperature ranging from
room temperature to 80°C.

o Intermediate Product: This step produces 2,5-dichloro-4-tert-alkyltoluene or 2,5-dichloro-4-
isopropyltoluene.

o Step 2: Transalkylation

o

Reactants: The intermediate product from Step 1 and toluene.

[¢]

Catalyst: A Friedel-Crafts catalyst.

[¢]

Reaction Conditions: The transalkylation is generally performed at a temperature between
20°C and 60°C.

o

Final Product: This step yields 2,5-Dichlorotoluene with a high selectivity. The by-
product, 4-tert-alkyltoluene or 4-isopropyltoluene, can be recovered and recycled.

Applications

2,5-Dichlorotoluene serves as a crucial intermediate in the synthesis of various organic
compounds. Its primary applications are in the production of pesticides and as a monomer for
heat-resistant polymers.[3]
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Safety and Handling

2,5-Dichlorotoluene is considered a hazardous substance and should be handled with
appropriate safety precautions. It can cause skin and respiratory irritation.[1] Proper personal
protective equipment should be worn when handling this chemical to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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